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Compound of Interest

Compound Name: Quetiapine Sulfone N-Oxide

Cat. No.: B15290916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of Quetiapine Sulfone N-Oxide, a significant metabolite and impurity of the

atypical antipsychotic drug Quetiapine. This document details experimental protocols, presents

key analytical data in a structured format, and visualizes the synthesis and characterization

workflows for enhanced clarity.

Introduction
Quetiapine is a widely prescribed medication for the treatment of schizophrenia and bipolar

disorder. During its metabolism and under certain storage conditions, Quetiapine can undergo

oxidation to form various byproducts, including Quetiapine Sulfone N-Oxide. The identification

and characterization of such impurities are critical for ensuring the safety, efficacy, and quality

of the pharmaceutical product. This guide focuses on the chemical synthesis of Quetiapine
Sulfone N-Oxide and the analytical techniques employed for its structural elucidation and

characterization.

Synthesis of Quetiapine Sulfone N-Oxide
The synthesis of Quetiapine Sulfone N-Oxide, also referred to as Quetiapine N,S-dioxide or

Quetiapine N,S,S-Trioxide, involves the oxidation of both the sulfur atom of the thiazepine ring

and the nitrogen atom of the piperazine ring of the parent Quetiapine molecule.[1][2] Several

synthetic routes have been reported, primarily utilizing strong oxidizing agents.
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Experimental Protocols
Two primary methods for the synthesis of Quetiapine Sulfone N-Oxide are detailed below.

Method 1: Oxidation with Hydrogen Peroxide

This method employs hydrogen peroxide as the oxidizing agent to achieve the di-oxidation of

Quetiapine.

Reaction Conditions: To a solution of Quetiapine in water, an excess of 35% aqueous

hydrogen peroxide (approximately 40 equivalents) is added. The reaction mixture is stirred at

a temperature ranging from 0°C to 23°C for 18 hours.[1]

Workup and Purification: Following the reaction, the product is isolated from the reaction

mixture. While the specific workup procedure for this direct di-oxidation is not detailed in the

provided reference, it would typically involve quenching of excess peroxide, extraction, and

chromatographic purification to obtain the pure Quetiapine Sulfone N-Oxide.[1]

Method 2: Stepwise Oxidation with meta-Chloroperoxybenzoic Acid (MCPBA)

This approach involves a stepwise oxidation, which can also lead to the formation of the N,S-

dioxide.

Reaction Conditions: Quetiapine is dissolved in a suitable solvent such as methanol or

chloroform. One equivalent of meta-Chloroperoxybenzoic acid (MCPBA) is added to the

solution at room temperature (23°C), and the reaction is allowed to proceed for 10 minutes.

[1]

Yield: This reaction has been reported to produce Quetiapine N,S-dioxide (QNSO2) in a yield

of 83%.[1]

Purification: The resulting product mixture is typically subjected to chromatographic

techniques, such as preparative High-Performance Liquid Chromatography (HPLC), to

isolate and purify the Quetiapine Sulfone N-Oxide.[3]

Characterization of Quetiapine Sulfone N-Oxide
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The structural confirmation and purity assessment of synthesized Quetiapine Sulfone N-
Oxide are accomplished through a combination of spectroscopic and chromatographic

techniques.

Analytical Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for

elucidating the molecular structure. The oxidation of the sulfur and nitrogen atoms leads to

characteristic shifts in the signals of neighboring protons and carbons. For instance, in the

¹³C NMR spectrum, the signals for the carbons adjacent to the oxidized sulfur (C-14 and C-

18) show an upfield shift.[3]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound. The DIP (Direct Inlet Probe) mass spectrum of a related oxidized product

displayed a molecular ion peak at m/z 400 (M+H), corresponding to the addition of two

oxygen atoms to the Quetiapine molecule.[3]

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule. The IR spectrum of Quetiapine Sulfone N-Oxide is expected to

show a characteristic S=O stretching band.[3]

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

purity of the synthesized compound and for its isolation from reaction mixtures. An ion-pair

reversed-phase HPLC method is often used for the analysis of Quetiapine and its impurities.

[3]

Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to monitor the

progress of the synthesis reaction. A typical mobile phase for the TLC of Quetiapine and its

oxidation products is a mixture of chloroform and methanol (e.g., 9:1 v/v).[3]

Quantitative Data Summary
The following table summarizes the key quantitative data reported for the synthesis and

characterization of Quetiapine Sulfone N-Oxide and related oxidized species.
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Parameter Value Reference

Synthesis Yield (MCPBA

method)
83% [1]

Synthesis Yield (H₂O₂ method) 87% [1]

Molecular Formula C₂₁H₂₅N₃O₃S [4]

Molecular Weight 399.51 g/mol [4]

Visualized Workflows
The following diagrams illustrate the synthesis and characterization processes for Quetiapine
Sulfone N-Oxide.
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Caption: Synthesis workflow for Quetiapine Sulfone N-Oxide.
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Caption: Analytical workflow for the characterization of Quetiapine Sulfone N-Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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